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Compound of Interest

Compound Name: AR-L 100 BS

CAS No.: 77303-18-5

Cat. No.: B1667595 Get Quote

High-Potency Pharmaceutical Intermediate (Cardiotonic
Agent)
Executive Summary & Hazard Identification
AR-L 100 BS is a potent imidazopyridine derivative developed by Boehringer Ingelheim. It

functions as a positive inotropic agent (increasing heart muscle contraction) and vasodilator,

structurally and functionally related to Sulmazole (AR-L 115).

Due to its high biological activity—specifically its ability to alter cardiovascular hemodynamics

at micro-molar concentrations—it must be classified and handled as a High-Potency Active

Pharmaceutical Ingredient (HPAPI) during disposal. It is not a standard organic solvent waste;

it is a bioactive hazard.
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Property Data / Classification

Chemical Class
Imidazopyridine / Phenyl-imidazopyridine

sulfoxide

CAS Number 77303-18-5

Biological Activity
Positive Inotrope (PDE Inhibitor type);

Vasodilator

Waste Classification
Non-RCRA Listed (unless mixed), but

Characteristic Toxic

Disposal Method
High-Temperature Incineration (Destruction

Efficiency >99.99%)

Forbidden Methods
Sanitary sewer (drain), Trash/Landfill,

Evaporation

Pre-Disposal Stabilization & Segregation
Before moving waste from the bench to the central accumulation area, you must stabilize the

compound to prevent aerosolization or accidental exposure.

A. Solid Waste (Powder/Residue)
Causality: Fine powders of potent inotropes can be inhaled, leading to rapid systemic

absorption and cardiovascular events (tachycardia/hypotension).

Protocol:

Wetting: If the powder is loose, lightly mist with an inert compatible solvent (e.g., PEG-400

or water if compatible) to suppress dust inside the fume hood.

Primary Containment: Place waste in a clear polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Seal the primary bag inside a rigid, wide-mouth high-density

polyethylene (HDPE) jar.

Labeling: Mark clearly as "HIGH POTENCY API WASTE - TOXIC."
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B. Liquid Waste (Mother Liquors/Solutions)
Causality: AR-L 100 BS contains a sulfoxide moiety (-S(=O)-). Avoid mixing with strong

oxidizers (peroxides, nitric acid) which could cause exothermic oxidation to the sulfone.

Protocol:

Segregation: Do not mix with general "Organic Solvent" waste streams (e.g.,

Acetone/Methanol waste) unless the concentration is <0.1%.

Dedicated Stream: Collect in a "Trace Chemo/Toxic" waste container (usually blue or white

tag, depending on facility codes).

pH Check: Ensure solution is neutral (pH 6-8) to prevent degradation into unknown

byproducts before incineration.

The Disposal Workflow (Self-Validating System)
This workflow ensures that the chain of custody is maintained from the laboratory bench to the

final destruction facility.
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Figure 1: Decision logic for segregating and packaging AR-L 100 BS waste streams.
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Decontamination of Labware
Glassware or equipment contaminated with AR-L 100 BS cannot be washed in a standard

dishwasher immediately. The residue must be chemically deactivated or solubilized and

collected.

Solubilization: Rinse glassware with Methanol or DMSO (AR-L 100 BS is lipophilic).

Collection: Collect the first three rinses into the Liquid Toxic Waste container (see Section

2B).

Final Wash: Once visible residue is removed, wash with a surfactant (e.g., Alconox) and

water. This water can go to the drain only if the first rinses were collected.

Verification: Use UV light (if applicable for this fluorophore class) or visual inspection to

ensure no residue remains.

Emergency Spill Response
If AR-L 100 BS is spilled outside a fume hood:

Evacuate: Clear the immediate area (10 ft radius).

PPE: Don double nitrile gloves, Tyvek sleeves, and an N95 or P100 respirator (dust hazard).

Contain:

Powder: Cover with a wet paper towel (dampened with water/methanol) to prevent dust.

Do not sweep dry.

Liquid: Absorb with vermiculite or polypropylene pads.

Clean: Wipe surface 3x with Methanol, followed by soap and water.

Disposal: All cleanup materials (gloves, towels, pads) go into the Solid Toxic Waste stream

(Incineration).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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